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Compound of Interest

Compound Name: Coumarin 314

Cat. No.: B1211175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fluorescence quantum yield of

Coumarin 314, a widely used laser dye. The document details its photophysical properties,

factors influencing its fluorescence, and standardized protocols for its measurement, aiming to

equip researchers, scientists, and drug development professionals with the critical information

needed for its effective application.

Introduction to Coumarin 314
Coumarin 314, also known by its chemical name 2,3,5,6-1H,4H-Tetrahydro-9-

carbethoxyquinolizino-[9,9a,1-gh]coumarin, is a highly efficient and photostable fluorescent

dye. Its rigidized molecular structure contributes to its high fluorescence quantum yield, making

it a valuable tool in various scientific applications, including dye lasers, fluorescence

microscopy, and as a fluorescent probe in biological systems. Understanding the nuances of its

fluorescence quantum yield is paramount for optimizing its performance in these applications.

Quantitative Data on Fluorescence Quantum Yield
The fluorescence quantum yield (Φf) of a fluorophore is a measure of its emission efficiency,

defined as the ratio of photons emitted to the number of photons absorbed. For Coumarin 314,

the quantum yield has been reported in ethanol, although values can vary slightly depending

on the measurement conditions and the reference standard used.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1211175?utm_src=pdf-interest
https://www.benchchem.com/product/b1211175?utm_src=pdf-body
https://www.benchchem.com/product/b1211175?utm_src=pdf-body
https://www.benchchem.com/product/b1211175?utm_src=pdf-body
https://www.benchchem.com/product/b1211175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Quantum Yield (Φf) Reference

Ethanol 0.68
Reynolds, G. A. and Drexhage,

K. H. (1975)[1]

Ethanol 0.77 Birge, R. R. (1987)[1]

Ethanol 0.86
van Gompel, J. A. and

Schuster, G. B. (1989)[1]

It has been noted that the fluorescence yield of Coumarin 314 is only weakly dependent on the

solvent.[1] This is attributed to its rigid molecular structure, which minimizes non-radiative

decay pathways that are often induced by solvent interactions in more flexible coumarin

derivatives.

Factors Influencing Fluorescence Quantum Yield
The fluorescence quantum yield of coumarin dyes, in general, can be influenced by a variety of

environmental factors. While Coumarin 314 is relatively robust, these factors can still play a

role in modulating its fluorescence output.
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Solvent Properties

Other FactorsCoumarin 314
Fluorescence Quantum Yield
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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